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Abstract
Isatoic anhydride, a seemingly simple heterocyclic compound, has played a remarkably

significant role in the advancement of organic synthesis and medicinal chemistry. This technical

guide provides an in-depth exploration of the discovery, history, and key synthetic

methodologies of isatoic anhydride. It details the seminal experimental protocols, presents

quantitative data in a structured format, and visually illustrates the foundational synthetic

pathways. This document serves as a comprehensive resource for researchers leveraging

isatoic anhydride in contemporary chemical and pharmaceutical research.

Discovery and Historical Timeline
The journey of isatoic anhydride's discovery unfolds in the late 19th century, a vibrant period

for organic chemistry.

1883: The Precursor Synthesis. Paul Friedländer and S. Wleügel, during their investigation

of anthranil (2,1-benzisoxazole), synthesized a compound with the molecular formula

C₈H₅NO₃. They named this substance "anthranilic carboxylic acid," though its precise

structure remained elusive.

1884: Structural Elucidation. The following year, the eminent chemist Hermann Kolbe

correctly identified the structure of Friedländer and Wleügel's compound as the internal
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anhydride of N-carboxyanthranilic acid. It was Kolbe who proposed the name isatoic
anhydride, a name that has persisted through the annals of chemistry.

This timeline is visually represented in the following diagram:

1883 1884

Friedländer & Wleügel synthesize C₈H₅NO₃

(Named 'anthranilic carboxylic acid')
Kolbe elucidates the structure

and names it 'Isatoic Anhydride'

Structural
Correction

Click to download full resolution via product page

Figure 1: Timeline of the discovery of isatoic anhydride.

Physicochemical Properties
Isatoic anhydride is a white to off-white crystalline solid. Its key physical and chemical

properties are summarized below.

Property Value

Molecular Formula C₈H₅NO₃

Molar Mass 163.13 g/mol

Melting Point 243 °C (decomposes)[1]

Appearance White to off-white crystalline solid

Solubility Soluble in hot ethanol, dioxane, and acetone.

CAS Number 118-48-9

IUPAC Name 2H-3,1-Benzoxazine-2,4(1H)-dione[1]

Key Synthetic Methodologies
Several methods have been developed for the synthesis of isatoic anhydride since its

discovery. The following sections detail the most historically significant and widely practiced
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experimental protocols.

From Anthranilic Acid and Phosgene
This is a classic and reliable method for the preparation of isatoic anhydride. The reaction

proceeds via the formation of an intermediate N-carbonyl chloride of anthranilic acid, which

then cyclizes to form the anhydride with the elimination of hydrogen chloride.

Anthranilic Acid Isatoic Anhydride
+ Phosgene

Phosgene (COCl₂)

HCl
- HCl

Click to download full resolution via product page

Figure 2: Synthesis of isatoic anhydride from anthranilic acid and phosgene.

Experimental Protocol:

A detailed procedure for this synthesis was published in Organic Syntheses. The following is a

summary of the key steps:

Dissolution: Anthranilic acid (1 mole) is dissolved in a mixture of water and concentrated

hydrochloric acid with gentle warming.

Reaction Setup: The solution is placed in a three-necked flask equipped with a mechanical

stirrer, a gas inlet tube, and a condenser.

Phosgene Addition: Phosgene gas is passed into the stirred solution. The temperature of the

reaction is maintained below 50°C.

Precipitation: Isatoic anhydride precipitates out of the solution as the reaction proceeds.

Isolation: The precipitated product is collected by filtration, washed with cold water, and

dried.
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Reactant/Product Molar Ratio Key Parameters Yield

Anthranilic Acid 1 Dissolved in aq. HCl 72-75%

Phosgene Excess
Gaseous, bubbled

through the solution

Isatoic Anhydride -
Precipitates from the

reaction mixture

From Phthalimide (Hofmann Rearrangement)
Isatoic anhydride can also be synthesized from phthalimide through a Hofmann

rearrangement. In this multi-step, one-pot process, phthalimide is first treated with a base to

form the phthalimidate salt, which then undergoes rearrangement upon treatment with a

hypohalite solution, followed by acidification.

Phthalimide

Phthalimidate_Salt

+ NaOH

Intermediate

+ NaOCl
(Hofmann Rearrangement)

Isatoic_Anhydride

+ HCl
(Acidification & Cyclization)
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Figure 3: Synthesis of isatoic anhydride from phthalimide.

Experimental Protocol:

Phthalimide Suspension: Phthalimide is suspended in water and cooled with ice.

Base Addition: A solution of sodium hydroxide is added to form the sodium salt of

phthalimide.

Hypochlorite Treatment: A solution of sodium hypochlorite is added to the cold suspension.

Acidification: The reaction mixture is then acidified with hydrochloric acid to precipitate the

isatoic anhydride.

Isolation: The product is collected by filtration, washed, and dried.

Reactant/Product Role Key Parameters Yield

Phthalimide Starting Material
Suspended in cold

water
~94%[2]

Sodium Hydroxide Base
Forms the

phthalimidate salt

Sodium Hypochlorite
Oxidizing Agent for

Rearrangement

Added to the cold

reaction mixture

Hydrochloric Acid
Acidification and

Cyclization

Precipitates the final

product

Isatoic Anhydride Product Isolated as a solid

Oxidation of Isatin
The oxidation of isatin provides another route to isatoic anhydride. Various oxidizing agents

have been employed for this transformation.
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Isatin Isatoic_Anhydride

+ [O]
(e.g., CrO₃, H₂O₂)
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Figure 4: Synthesis of isatoic anhydride by oxidation of isatin.

Experimental Protocol (using Hydrogen Peroxide):

Suspension: Isatin is suspended in a carboxylic acid solvent (e.g., formic acid or acetic acid).

Oxidant Addition: An aqueous solution of hydrogen peroxide is added dropwise to the

suspension, often with cooling to control the reaction temperature.

Reaction: The mixture is stirred at room temperature or slightly elevated temperatures.

Isolation: The crystalline isatoic anhydride that forms is isolated by filtration, washed, and

dried.

Oxidizing Agent Solvent Key Advantages

Chromic Acid Acetic Acid Historical method

Hydrogen Peroxide Carboxylic Acids
Milder and more

environmentally friendly

Urea-Hydrogen Peroxide Various
A stable and safe source of

hydrogen peroxide

Role in Drug Discovery and Development
Isatoic anhydride is a versatile building block in medicinal chemistry, primarily due to its ability

to react with a wide range of nucleophiles to form substituted anthranilamides, which can then

be cyclized to form various heterocyclic scaffolds.[3]
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Figure 5: General pathway for the use of isatoic anhydride in drug discovery.

Quinazolinone Derivatives
A major application of isatoic anhydride is in the synthesis of quinazolinone and its

derivatives, a class of compounds with a broad spectrum of biological activities.[3][4][5]

Methaqualone and Related Sedatives: Historically, isatoic anhydride was a key precursor in

the synthesis of methaqualone, a sedative-hypnotic drug that saw widespread use and

subsequent regulation.[6] The synthesis typically involves the reaction of isatoic anhydride
with an appropriate aniline and an acetylating agent.

Anticancer Agents: More recently, the quinazolinone scaffold has been a focus of anticancer

drug discovery. Derivatives have been developed as inhibitors of various protein kinases,

such as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (e.g., gefitinib

and erlotinib), which are used in cancer therapy.

Other Therapeutic Areas: The versatility of the quinazolinone core has led to the

development of compounds with anti-inflammatory, anticonvulsant, antimicrobial, and
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antiviral properties.[3][4]

Other Heterocyclic Systems
Beyond quinazolinones, isatoic anhydride is a precursor to a variety of other heterocyclic

systems of medicinal interest, including benzodiazepines and benzotriazepines.[7]

Conclusion
From its serendipitous discovery in the late 19th century to its central role in modern drug

development, isatoic anhydride has proven to be a molecule of enduring importance. Its

straightforward synthesis and versatile reactivity have made it an indispensable tool for organic

chemists and pharmaceutical scientists. This guide has provided a comprehensive overview of

its history, synthesis, and applications, underscoring its continued relevance in the pursuit of

novel therapeutics and functional molecules. The foundational knowledge presented herein is

intended to support and inspire further innovation in the rich and expanding chemistry of

isatoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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